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A comprehensive search of scientific literature and protein databases has yielded no specific

information for a protein designated "SuASP." This suggests that "SuASP" may be a novel, not

yet widely studied protein, a proprietary name, or potentially a typographical error.

Our extensive search for known binding partners, associated signaling pathways, and

experimental data related to "SuASP" did not return any relevant results. Consequently, we are

unable to provide the in-depth technical guide on the binding partners of "SuASP" as

requested.

The search did identify other proteins with similar acronyms, including:

SASP: Small, acid-soluble spore proteins, which are DNA-binding proteins found in bacterial

spores.

SAPAP: SAP90/PSD-95-associated proteins, which are scaffolding proteins involved in the

organization of synapses in the brain.

SP-A: Surfactant protein A, a component of lung surfactant involved in respiratory function

and innate immunity.

However, without further clarification, it is not possible to determine if "SuASP" is related to any

of these or other proteins.

To the researchers, scientists, and drug development professionals seeking this information:
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We recommend verifying the protein name and any known aliases or accession numbers (e.g.,

UniProt or GenBank IDs). If "SuASP" is a newly identified protein within your organization, the

experimental workflows to identify its binding partners would need to be established.

Common experimental approaches to identify novel protein-protein interactions include:

Yeast Two-Hybrid (Y2H) Screening: A genetic method to screen a library of potential

interacting proteins ("prey") against the protein of interest ("bait").

Co-immunoprecipitation (Co-IP) followed by Mass Spectrometry (MS): An antibody-based

method to pull down the protein of interest from a cell lysate and identify its associated

binding partners using mass spectrometry.

Affinity Purification-Mass Spectrometry (AP-MS): A method that uses a tagged version of the

protein of interest to purify it and its interacting partners from a cell lysate for identification by

mass spectrometry.

Should a more specific identifier for the protein of interest be provided, we would be pleased to

conduct a new search and compile the requested technical guide.

To cite this document: BenchChem. [Unable to Identify Protein "SuASP" and its Binding
Partners]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b582623#known-binding-partners-of-suasp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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